Cas no 925701-88-8 (Acitretin (sodium))

• Product Name: Acitretin (sodium)
• CAS No: 925701-88-8
• MF: C₂₁H₂₆NaO₃
• MW: 349.419117450714
• CID: 2601832
• PubChem ID: 78358328
• Update Time: 2025-06-26

Acitretin (sodium) Chemical and Physical Properties

Names and Identifiers

• Acitretin (sodium)
• Ro 10-1670 sodium
• Acitretin sodium salt
• sodium;(2E,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoate
• Acitretin sodium
• CS-1856
• DA-70549
• HY-B0107A
• 925701-88-8

• Inchi： 1S/C21H26O3.Na/c1-14(8-7-9-15(2)12-21(22)23)10-11-19-16(3)13-20(24-6)18(5)17(19)4;/h7-13H,1-6H3,(H,22,23);/b9-7+,11-10+,14-8+,15-12+;
• InChI Key： QTGFSGVSWOBQLB-WMOHYEITSA-N
• SMILES： C(/C1C(C)=CC(OC)=C(C)C=1C)=C\C(\C)=C\C=C\C(\C)=C\C(=O)O.[Na]

Computed Properties

• Exact Mass: 348.17013894g/mol
• Monoisotopic Mass: 348.17013894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Acitretin (sodium) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Acitretin (sodium)

Acitretin (Sodium): A Comprehensive Overview

Acitretin (sodium), with the CAS No. 925701-88-8, is a vitamin A derivative that has garnered significant attention in the field of dermatology and pharmacology. This compound, also known as acetylsalicylic acid retinoid, is widely recognized for its potent anti-inflammatory and keratolytic properties. Recent studies have highlighted its efficacy in treating various skin conditions, particularly psoriasis and ichthyosis. This article delves into the latest research findings, clinical applications, and molecular mechanisms associated with Acitretin (sodium), providing a comprehensive understanding of its role in modern medicine.

The chemical structure of Acitretin (sodium) is characterized by a retinoic acid backbone, which is crucial for its biological activity. This structure enables the compound to interact with specific receptors, such as the retinoic acid receptor (RAR), thereby modulating gene expression and cellular differentiation. Recent advancements in computational chemistry have allowed researchers to map the precise binding sites of Acitretin (sodium) on these receptors, shedding light on its mechanism of action at the molecular level.

In terms of pharmacokinetics, Acitretin (sodium) exhibits a unique absorption profile, with studies indicating that it is rapidly absorbed in the gastrointestinal tract following oral administration. Its bioavailability is significantly influenced by factors such as food intake and individual variability in hepatic metabolism. Recent clinical trials have explored the use of controlled-release formulations to optimize drug delivery and minimize adverse effects, marking a promising direction for future therapeutic applications.

The therapeutic potential of Acitretin (sodium) extends beyond dermatology, with emerging evidence suggesting its role in oncology and immunology. For instance, recent research has demonstrated its ability to induce apoptosis in certain cancer cell lines, making it a potential candidate for targeted cancer therapies. Additionally, its immunomodulatory properties have been investigated in autoimmune diseases, highlighting its versatility as a therapeutic agent.

Despite its numerous benefits, the use of Acitretin (sodium) is not without challenges. Adverse effects such as hyperlipidemia and hepatotoxicity have been reported in some patients, necessitating careful monitoring during treatment. However, recent studies have identified biomarkers that can predict patient responsiveness and tolerance to Acitretin (sodium), enabling personalized treatment plans that maximize efficacy while minimizing risks.

In conclusion, Acitretin (sodium), with CAS No. 925701-88-8, represents a significant advancement in the field of retinoid therapy. Its unique chemical properties, coupled with its diverse therapeutic applications, make it a valuable tool in modern medicine. As research continues to uncover new insights into its mechanisms and potential uses, Acitretin (sodium) is poised to play an even greater role in addressing unmet medical needs across various therapeutic areas.